Cas no 1105197-79-2 (2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1105197-79-2
• MF: C₂₆H₂₂N₄O₅
• MW: 470.476686000824
• CID: 5385536
• Update Time: 2025-11-01

2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• 2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C26H22N4O5/c1-15-9-5-8-12-19(15)30-26(31)18-11-7-6-10-17(18)22(28-30)25-27-24(29-35-25)16-13-20(32-2)23(34-4)21(14-16)33-3/h5-14H,1-4H3
• InChI Key： DALHFUBBLASOLM-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC(OC)=C(OC)C(OC)=C3)N=2)=NN1C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Compound CAS No. 1105197-79-2: 2-(2-Methylphenyl)-4-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1,2-Dihydrophthalazin-1-one

The compound with CAS No. 1105197-79-2, known as 2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one, is a highly specialized organic molecule with a complex structure and significant potential in various fields of research and application. This compound is characterized by its intricate molecular architecture, which includes a phthalazinone core substituted with a methylphenyl group and a trimethoxyphenyl oxadiazole moiety. The presence of these functional groups makes it a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their unique electronic properties and potential as bioactive agents. The trimethoxyphenyl substituent in this compound adds further complexity to its structure by introducing steric and electronic effects that could influence its reactivity and interactions with biological systems. Researchers have demonstrated that such substituents can enhance the stability and solubility of molecules, making them more suitable for pharmacological applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques such as coupling reactions and cyclization. The incorporation of the oxadiazole ring is particularly challenging due to the need for precise control over reaction conditions to achieve the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, which could be adapted for the preparation of this molecule on a larger scale.

In terms of physical properties, this compound exhibits interesting behavior under various analytical techniques. For instance, its UV-vis spectrum reveals strong absorption bands indicative of conjugation within the molecule's framework. Additionally, NMR studies have provided insights into the spatial arrangement of its substituents, which is critical for understanding its reactivity and potential interactions with other molecules.

One of the most exciting aspects of this compound is its potential application in drug discovery. Preliminary biological assays have shown that it exhibits moderate activity against certain enzymes and cellular targets. Researchers are currently exploring its ability to modulate signaling pathways involved in diseases such as cancer and neurodegenerative disorders. The presence of the trimethoxyphenyl group is believed to contribute significantly to these activities by enhancing receptor binding affinity.

Moreover, this compound has shown promise in materials science applications due to its ability to form stable complexes with metal ions. Such properties make it a candidate for use in catalysis or as a component in advanced materials like organic semiconductors or sensors.

In conclusion, the compound with CAS No. 1105197-79-2 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functionalities. Its unique structure and potential applications make it an area of active research interest across multiple disciplines.